![molecular formula C13H10ClN3OS2 B1242237 4-[(5-Chloro-1,3-benzothiazol-2-yl)thio]-2-(1-iminoethyl)-3-oxobutanenitrile](/img/structure/B1242237.png)
4-[(5-Chloro-1,3-benzothiazol-2-yl)thio]-2-(1-iminoethyl)-3-oxobutanenitrile
Overview
Description
4-[(5-chloro-1,3-benzothiazol-2-yl)thio]-2-(1-iminoethyl)-3-oxobutanenitrile is a member of benzothiazoles.
Scientific Research Applications
Synthesis and Derivative Formation
- This compound has been used in the synthesis of several new benzothiazole derivatives. It reacts with various agents like aniline, hydrazine hydrate, ethanolamine, and ethyl glycinate hydrochloride to yield different benzothiazole derivatives (Zaki et al., 2006).
Development of Anticancer Agents
- Novel 4-thiazolidinones containing the benzothiazole moiety, derived from this compound, have been synthesized and evaluated for anticancer activity. These compounds showed promising activity against various cancer cell lines including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers (Havrylyuk et al., 2010).
Antimicrobial and Antifungal Applications
- Benzothiazole derivatives, including those derived from this compound, have been explored for antimicrobial and antifungal activities. Such derivatives have shown effectiveness against various bacterial and fungal strains (Altıntop et al., 2011).
Insecticidal Properties
- Some derivatives of this compound have been studied for their insecticidal activity, particularly against Periplaneta americana. These studies contribute to the development of potential new insecticides (Singh et al., 2006).
Corrosion Inhibition
- Benzothiazole derivatives from this compound have been synthesized to study their effect as corrosion inhibitors against steel in acidic solutions. These studies are crucial in developing new materials for corrosion prevention (Hu et al., 2016).
Properties
Molecular Formula |
C13H10ClN3OS2 |
|---|---|
Molecular Weight |
323.8 g/mol |
IUPAC Name |
4-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-2-ethanimidoyl-3-oxobutanenitrile |
InChI |
InChI=1S/C13H10ClN3OS2/c1-7(16)9(5-15)11(18)6-19-13-17-10-4-8(14)2-3-12(10)20-13/h2-4,9,16H,6H2,1H3 |
InChI Key |
ZJZCLYGPAWKYPK-UHFFFAOYSA-N |
SMILES |
CC(=N)C(C#N)C(=O)CSC1=NC2=C(S1)C=CC(=C2)Cl |
Canonical SMILES |
CC(=N)C(C#N)C(=O)CSC1=NC2=C(S1)C=CC(=C2)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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